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Compound of Interest

Compound Name: Odoratone

Cat. No.: B1144338

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Introduction

Odoratone, a tetracyclic triterpenoid with the molecular formula C30H4804, has been
identified in several plant species and is a subject of interest for its potential biological
activities. This technical guide provides a comprehensive overview of the discovery, history,
and detailed methodologies for the isolation of Odoratone from its known natural sources. The

information is compiled from key scientific literature to facilitate further research and
development.

Physicochemical Properties of Odoratone

A summary of the key physicochemical properties of Odoratone is presented in Table 1. This
data is essential for its characterization and analysis.
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Property Value Source
Molecular Formula C30H4804 PubChem
Molecular Weight 472.7 g/mol PubChem

(5R,9R,10R,13S,14S,17S)-17-
[(1R)-1-[(2R,3R,4S)-3,4-
dihydroxy-5,5-dimethyloxolan-
2-yllethyl]-4,4,10,13,14-

IUPAC Name PubChem
pentamethyl-
1,2,5,6,9,11,12,15,16,17-
decahydrocyclopenta[a]phena

nthren-3-one

CAS Number 16962-90-6 PubChem

Historical Context and Discovery

The history of Odoratone's discovery is rooted in the phytochemical investigation of plants
from the Meliaceae family, known for their rich content of complex triterpenoids. While the
precise first isolation and characterization of Odoratone is not definitively documented in a
single, seminal publication, its presence has been reported in several key studies.

Initially, Odoratone was identified as a constituent of Cedrela odorata. Later research by
Siddiqui et al. in 2003 reported its isolation from the leaves of Azadirachta indica (Neem), a
plant renowned for its medicinal and insecticidal properties. More recently, a 2021 study by
Mouth et al. led to the isolation of Odoratone from the bark of Entandrophragma candollei and,
significantly, a correction of its previously reported chemical structure. These studies form the
basis of our current understanding of this natural compound.

Experimental Protocols for the Isolation of
Odoratone

Detailed methodologies for the extraction and purification of Odoratone are crucial for its
further study. The following protocols are based on the procedures described in the scientific
literature for its isolation from Azadirachta indica and Entandrophragma candollei.
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Isolation from Azadirachta indica (Neem) Leaves

The following protocol is adapted from the work of Siddiqui et al. (2003).
1. Plant Material and Extraction:

» Fresh leaves of Azadirachta indica are collected and shade-dried.

e The dried leaves are coarsely powdered.

e The powdered material is subjected to extraction with methanol (MeOH) at room
temperature.

o The methanolic extract is then filtered and concentrated under reduced pressure to yield a
crude extract.

2. Fractionation and Chromatography:

e The crude methanolic extract is partitioned between ethyl acetate (EtOAc) and water.
e The EtOAc-soluble fraction is collected and dried.

e This fraction is then subjected to column chromatography over silica gel.

e The column is eluted with a gradient of solvents, typically starting with n-hexane and
gradually increasing the polarity with the addition of ethyl acetate.

» Fractions are collected and monitored by thin-layer chromatography (TLC).
3. Purification:

o Fractions containing Odoratone are combined and further purified by preparative thin-layer
chromatography (pTLC) or repeated column chromatography.

e The final purification yields Odoratone as a pure compound.

4. Structure Elucidation:
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e The structure of the isolated compound is confirmed by spectroscopic methods, including
1H-NMR, 13C-NMR, and mass spectrometry.
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Workflow for the isolation of Odoratone from Azadirachta indica.

Isolation from Entandrophragma candollei Bark

The following protocol is based on the methodology described by Mouth et al. (2021).
1. Plant Material and Extraction:
e The stem bark of Entandrophragma candollei is collected, air-dried, and powdered.

e The powdered bark is extracted with a mixture of dichloromethane (CH2CI2) and methanol
(MeOH) (1:1) at room temperature.

e The resulting extract is filtered and concentrated to yield a crude extract.
2. Solvent Partitioning and Fractionation:

e The crude extract is subjected to solvent-solvent partitioning to separate compounds based
on their polarity.

e The resulting fractions are then subjected to a series of chromatographic techniques.
3. Chromatographic Purification:
o The fractions are first separated by vacuum liquid chromatography (VLC) on silica gel.

» Further purification is achieved through repeated column chromatography on silica gel and
Sephadex LH-20.

o The selection of fractions for further purification is guided by TLC analysis.
4. Final Isolation:

» The final purification steps may involve preparative TLC or crystallization to obtain pure
Odoratone.

5. Structural Correction and Elucidation:
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e The structure of the isolated Odoratone was rigorously analyzed using 1D and 2D NMR
spectroscopy, as well as single-crystal X-ray diffraction, which led to the correction of its
previously reported stereochemistry.
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Workflow for the isolation of Odoratone from Entandrophragma candollei.
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Biological Activity and Signaling Pathways

The biological activities of Odoratone are still under preliminary investigation. The primary
reported activity is its insecticidal effect.

Insecticidal Activity

Siddiqui et al. (2003) reported that Odoratone exhibited insecticidal activity against the fourth
instar larvae of the mosquito Anopheles stephensi, the primary vector for malaria in urban

India.
Target ]
Compound . Bioassay Result (LC50) Source
Organism
Anopheles S
. . Siddiqui et al.
Odoratone stephensi Larvicidal assay 154 ppm (2003)
(larvae)

The precise mechanism of action for the insecticidal activity of Odoratone has not been
elucidated. However, triterpenoids, in general, are known to act as neurotoxins, growth
inhibitors, or antifeedants in insects. Further research is required to determine the specific
molecular targets and signaling pathways affected by Odoratone in insects.

Cytotoxic Activity

While specific studies on the cytotoxic mechanism of Odoratone are limited, the broader class
of tirucallane triterpenoids has been shown to exhibit cytotoxic effects against various cancer
cell lines. The potential mechanisms often involve the induction of apoptosis through various
signaling pathways. However, at present, there is no direct evidence linking Odoratone to
specific signaling pathways in mammalian cells.

Conclusion and Future Directions

Odoratone is a tirucallane-type triterpenoid that has been successfully isolated from multiple
plant sources, with detailed protocols available for its extraction and purification. Its reported
insecticidal activity suggests potential applications in the development of natural pesticides.
However, significant gaps in our knowledge remain. Future research should focus on:
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» Elucidating the Mechanism of Action: In-depth studies are needed to understand the
molecular targets and signaling pathways responsible for its insecticidal and any potential
cytotoxic effects.

o Broadening the Scope of Bioactivity Screening: A comprehensive evaluation of Odoratone
against a wider range of biological targets is warranted to uncover its full therapeutic
potential.

e Optimizing Isolation and Synthesis: The development of more efficient isolation techniques
or a total synthesis route would be beneficial for obtaining larger quantities of Odoratone for
extensive research.

This technical guide provides a solid foundation for researchers and drug development
professionals to build upon in their future investigations of Odoratone.

» To cite this document: BenchChem. [The Isolation of Odoratone: A Technical Guide to its
Discovery and Extraction]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1144338#discovery-and-history-of-odoratone-
isolation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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